Cas no 2549009-04-1 (2-{3-(1H-imidazol-1-yl)methylazetidin-1-yl}-6-(trifluoromethyl)pyridine)

• Product Name: 2-{3-(1H-imidazol-1-yl)methylazetidin-1-yl}-6-(trifluoromethyl)pyridine
• CAS No: 2549009-04-1
• MF: C₁₃H₁₃F₃N₄
• MW: 282.264332532883
• CID: 5313373
• Update Time: 2025-10-30

2-{3-(1H-imidazol-1-yl)methylazetidin-1-yl}-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-[3-(1H-imidazol-1-ylmethyl)-1-azetidinyl]-6-(trifluoromethyl)-
• 2-{3-(1H-imidazol-1-yl)methylazetidin-1-yl}-6-(trifluoromethyl)pyridine

• Inchi： 1S/C13H13F3N4/c14-13(15,16)11-2-1-3-12(18-11)20-7-10(8-20)6-19-5-4-17-9-19/h1-5,9-10H,6-8H2
• InChI Key： ICBJBQUAWYGABO-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(N2CC(CN3C=NC=C3)C2)N=1)(F)(F)F

Additional information on 2-{3-(1H-imidazol-1-yl)methylazetidin-1-yl}-6-(trifluoromethyl)pyridine

Research Brief on 2-{3-(1H-imidazol-1-yl)methylazetidin-1-yl}-6-(trifluoromethyl)pyridine (CAS: 2549009-04-1)

The compound 2-{3-(1H-imidazol-1-yl)methylazetidin-1-yl}-6-(trifluoromethyl)pyridine (CAS: 2549009-04-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a potent modulator of specific biological targets, particularly in the context of inflammatory and autoimmune diseases. The presence of the trifluoromethyl group and the imidazole moiety in its structure is believed to contribute to its high binding affinity and selectivity. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its mechanism of action, revealing promising interactions with key enzymes and receptors involved in disease pathways.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating target proteins, with notable results in reducing inflammatory markers and improving disease outcomes in preclinical models. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that the compound exhibited significant inhibitory activity against a specific kinase implicated in rheumatoid arthritis, suggesting its potential as a novel therapeutic agent.

Further investigations into the pharmacokinetic and pharmacodynamic properties of 2-{3-(1H-imidazol-1-yl)methylazetidin-1-yl}-6-(trifluoromethyl)pyridine are underway, with preliminary data indicating favorable bioavailability and metabolic stability. These findings underscore the compound's potential for further development and optimization in drug discovery pipelines.

In conclusion, the latest research on 2-{3-(1H-imidazol-1-yl)methylazetidin-1-yl}-6-(trifluoromethyl)pyridine (CAS: 2549009-04-1) highlights its promising therapeutic potential and warrants continued exploration. Future studies should focus on elucidating its long-term safety profile and optimizing its chemical structure to enhance efficacy and reduce potential side effects.